Cas no 824969-15-5 (Benzamide, 3,4-dichloro-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-)

824969-15-5 structure
Product name:Benzamide, 3,4-dichloro-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-
Benzamide, 3,4-dichloro-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzamide, 3,4-dichloro-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-
- 3,4-dichloro-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide
- DTXSID90619680
- 824969-15-5
- SCHEMBL5738513
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- Inchi: InChI=1S/C17H13Cl2N3O/c1-10-15(16(22-21-10)11-5-3-2-4-6-11)20-17(23)12-7-8-13(18)14(19)9-12/h2-9H,1H3,(H,20,23)(H,21,22)
- InChI Key: YQWNOKHSJDHINH-UHFFFAOYSA-N
- SMILES: CC1=C(C(=NN1)C2=CC=CC=C2)NC(=O)C3=CC(=C(C=C3)Cl)Cl
Computed Properties
- Exact Mass: 345.0435674g/mol
- Monoisotopic Mass: 345.0435674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 57.8Ų
Benzamide, 3,4-dichloro-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)- Related Literature
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Qianying Zhang,Wenjing Wang,Shan Huang,Sha Yu,Tingting Tan,Jun-Jie Zhu Chem. Sci., 2020,11, 1948-1956
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
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Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
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Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
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Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
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Lin Jin,Shofarul Wustoni Lab Chip, 2018,18, 574-584
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